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Technical Support Center: Helium Analysis in
Water
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals encountering

interference from other gases during the helium analysis of water samples.

Frequently Asked Questions (FAQs)
Q1: What are the most common gases that interfere with helium analysis in water samples?

A1: The most common interfering gases originate from atmospheric contamination. These

include Nitrogen (N₂), Oxygen (O₂), and Argon (Ar). Another significant interferent, particularly

in mass spectrometry, is Neon (Ne) due to its proximity in mass to helium. In gas

chromatography, the choice of carrier gas is crucial, as improper selection can lead to co-

elution and interference. Additionally, for highly sensitive mass spectrometry, isobaric

interferences from species like triply charged carbon (¹²C³⁺) and hydrogen deuteride (HD⁺) can

be a concern.[1]

Q2: How does atmospheric contamination affect my helium measurements?

A2: Atmospheric contamination introduces gases like nitrogen, oxygen, and argon into your

sample, which can interfere with the detection of helium. In mass spectrometry, these gases
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can create a high background signal, making it difficult to accurately quantify the low

concentrations of helium. In gas chromatography, large air peaks can overlap with the helium

peak, leading to inaccurate quantification. Due to helium's low solubility in water, even a small

amount of trapped air can lead to significant helium contamination.[2][3]

Q3: My helium readings are unexpectedly high. What could be the cause?

A3: Unusually high helium readings are often a result of contamination. The primary sources

include:

Atmospheric contamination: Air bubbles introduced during sample collection or preparation

are a major cause.

"Tank helium" contamination: If helium is used for other purposes in the laboratory (e.g., as a

carrier gas for other instruments), it can lead to a high ambient helium background, which

can contaminate your samples.

Leaks in the analytical system: Leaks in your gas chromatograph or mass spectrometer can

allow atmospheric gases, including ambient helium, to enter the system and artificially inflate

the readings.

Q4: Can the water matrix itself interfere with the analysis?

A4: Yes, water vapor can interfere with the analysis. In both gas chromatography and mass

spectrometry, it is standard practice to remove water vapor from the extracted gas sample,

often using a cryogenic trap (e.g., liquid nitrogen) or a chemical desiccant.[4] Failure to do so

can lead to unstable baselines and interference with the detector.

Q5: Are there alternatives to using helium as a carrier gas in Gas Chromatography to avoid

potential interference?

A5: Yes, due to concerns about helium shortages and costs, alternative carrier gases such as

hydrogen and nitrogen are being investigated.[5] While they can be suitable for some

applications, it's important to optimize your GC-MS conditions as they can impact sensitivity

and chromatography.[5] For certain detectors, like a thermal conductivity detector (TCD), argon

can also be used as a carrier gas.[4]
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Troubleshooting Guides
Issue 1: High Background Noise or Unstable Baseline in
Mass Spectrometry
Symptoms:

Elevated signal at m/z 4 in blank runs.

Difficulty in distinguishing the helium peak from the baseline.

Fluctuating baseline, making peak integration unreliable.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Atmospheric Leak

1. Leak Check: Perform a thorough leak check

of the entire system, from the sample inlet to the

detector, using a leak detection fluid or an

electronic leak detector. 2. Check Fittings and

Seals: Ensure all fittings, O-rings, and septa are

properly installed and in good condition.

Replace any worn components.

Contaminated Gas Lines

1. Purge Gas Lines: Purge the gas lines with a

high-purity inert gas (e.g., ultra-high purity

nitrogen or argon) to remove any residual

atmospheric gases.

Outgassing from System Components

1. Bake-out: Bake out the mass spectrometer's

source and analyzer according to the

manufacturer's recommendations to remove

adsorbed water and other volatile contaminants.

High Ambient Helium

1. Ventilation: Ensure the laboratory is well-

ventilated to prevent the buildup of helium from

other sources. 2. Isolate from Helium Sources: If

possible, move the helium analysis setup to an

area away from instruments that use large

quantities of helium.

Issue 2: Poor Peak Shape or Resolution in Gas
Chromatography
Symptoms:

Broad or tailing helium peak.

Co-elution of helium with other gases (e.g., neon).

Inconsistent retention times for the helium peak.

Possible Causes and Solutions:
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Possible Cause Troubleshooting Steps

Water Vapor in Sample

1. Cryogenic Trap: Ensure the cryogenic trap

(e.g., liquid nitrogen slush) is functioning

correctly and is cold enough to effectively trap

water vapor.[4] 2. Desiccant: If using a chemical

desiccant, check its condition and replace if

necessary.

Column Overload

1. Reduce Sample Volume: Inject a smaller

volume of the extracted gas sample. 2. Dilute

Sample: If the helium concentration is very high,

dilute the extracted gas with a known volume of

helium-free gas.

Inappropriate Column

1. Column Selection: Use a column specifically

designed for permanent gas analysis, such as a

molecular sieve 5A or a porous polymer (PLOT)

column.[4]

Carrier Gas Flow Rate

1. Optimize Flow Rate: Optimize the carrier gas

flow rate to achieve the best peak shape and

resolution for helium.

Experimental Protocols
Protocol 1: Sample Collection and Degassing to
Minimize Atmospheric Contamination

Sample Collection:

Use copper tubes or other appropriate gas-tight containers for sample collection.

When collecting water from a source, allow the water to flush through the sampling tube

for several volumes to eliminate trapped air bubbles.[2]

Submerge the sampling tube and container to prevent the introduction of air during filling.

Seal the container securely while still submerged, if possible.
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Gas Extraction (Vacuum Extraction Method):

Connect the sample container to a vacuum extraction line.

Evacuate the extraction line to a high vacuum (e.g., 10⁻⁶ torr) to remove any atmospheric

gases.[3]

Open the valve to the sample container, allowing the dissolved gases to exsolve into the

evacuated volume.

Use a cryogenic trap (e.g., liquid nitrogen) to freeze out water vapor from the extracted

gas.[4]

Transfer the non-condensable gases (including helium) to a sample tube for analysis.

Protocol 2: Removal of Interfering Gases using a
Cryogenic Trap in Gas Chromatography

System Setup:

Install a cryogenic trap between the gas extraction system and the gas chromatograph.

The trap is typically a U-shaped tube packed with an adsorbent material like activated

charcoal.[4]

Immerse the trap in a dewar filled with liquid nitrogen.[4]

Procedure:

Introduce the extracted gas sample into the system.

As the gas passes through the cryogenic trap, interfering gases with higher boiling points

(e.g., nitrogen, oxygen, argon, methane) will be adsorbed onto the cold charcoal.[4]

Helium and neon, having much lower boiling points, will pass through the trap and into the

gas chromatograph for analysis.[4]

After the helium and neon have been analyzed, the trap can be heated to release the

adsorbed gases and regenerate the trap for the next sample.
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Quantitative Data Summary
The following tables summarize the common interfering gases and the effectiveness of

mitigation techniques.

Table 1: Common Interfering Gases in Helium Analysis

Interfering Gas
Analytical Technique
Affected

Primary Source of
Interference

Nitrogen (N₂)
Mass Spectrometry, Gas

Chromatography
Atmospheric contamination

Oxygen (O₂)
Mass Spectrometry, Gas

Chromatography
Atmospheric contamination

Argon (Ar)
Mass Spectrometry, Gas

Chromatography
Atmospheric contamination

Neon (Ne)
Mass Spectrometry, Gas

Chromatography

Atmospheric contamination,

Co-extraction from water

Hydrogen (H₂)
Gas Chromatography (with

certain detectors)

Can be present in some

geological water samples

¹²C³⁺, HD⁺
High-Resolution Mass

Spectrometry
Isobaric interference

Table 2: Effectiveness of Mitigation Techniques for Common Interfering Gases
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Mitigation
Technique

Target Interferents
Typical Rejection
Efficiency

Notes

Proper Sampling

Technique
N₂, O₂, Ar High (qualitative)

Essential first step to

minimize atmospheric

contamination.

Vacuum Extraction N₂, O₂, Ar >99%

Effectively removes

bulk atmospheric

gases.

Cryogenic Trap (-196

°C)
N₂, O₂, Ar, CH₄, CO₂

>99.9% for

condensable gases

Allows passage of He

and Ne while trapping

most other gases.[4]

Gas Chromatography Ne, H₂ High

Separates helium

from other non-

condensable gases

based on retention

time.

High-Resolution Mass

Spectrometry
¹²C³⁺, HD⁺ High

Can resolve isobaric

interferences from the

⁴He peak.

Visualizations
Experimental Workflow for Helium Analysis with
Interference Removal
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Sample Collection

Gas Extraction & Purification

Analysis

Water Sample Collection
(Minimize Air Contact)

Vacuum Degassing

Cryogenic Trap (-196°C)
(Removes H₂O, N₂, O₂, Ar)

Gas Chromatography
(Separates He from Ne)

Mass Spectrometry
(Quantifies ⁴He)

Click to download full resolution via product page

Caption: Workflow for helium analysis in water, including interference removal steps.

Troubleshooting Logic for High Helium Readings
Caption: Decision tree for troubleshooting unexpectedly high helium measurements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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